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Compound of Interest

Compound Name:
N1,N2-Bis(2-

(diethylamino)ethyl)oxalamide

Cat. No.: B057869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is a symmetrical oxalamide derivative with

potential applications in medicinal chemistry and coordination chemistry. This document

provides a comprehensive overview of its chemical structure, properties, and known biological

activities. While detailed experimental data remains limited in publicly accessible literature, this

guide consolidates available information on its synthesis, potential anticancer and antimicrobial

properties, and its role as a ligand. This paper aims to serve as a foundational resource for

researchers interested in the further investigation and development of this compound.

Chemical Structure and Properties
N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is characterized by a central oxalamide core to

which two diethylaminoethyl side chains are attached. This structure imparts both hydrogen

bonding capabilities, through the amide groups, and basic centers in the form of the tertiary

amine functionalities.

Chemical Structure:

Table 1: Chemical and Physical Properties
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Property Value Source

Molecular Formula C14H30N4O2 --INVALID-LINK--[1]

Molecular Weight 286.41 g/mol --INVALID-LINK--[1]

CAS Number 5432-13-3 --INVALID-LINK--[1]

Melting Point 169–171°C --INVALID-LINK--[2]

SMILES
CCN(CC)CCNC(=O)C(=O)NC

CN(CC)CC
--INVALID-LINK--[3]

Solubility Data not available

pKa Data not available

Synthesis
A specific, detailed experimental protocol for the synthesis of N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide is not readily available in the reviewed literature. However, a

general and common method for the synthesis of N,N'-disubstituted oxalamides involves the

reaction of a primary amine with oxalyl chloride.[2]

Based on this, a plausible synthetic route for N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is

the reaction of N,N-diethylethylenediamine with oxalyl chloride in a suitable solvent and in the

presence of a base to neutralize the hydrochloric acid byproduct.

Proposed Synthetic Workflow:

Caption: Proposed synthesis workflow for N1,N2-Bis(2-(diethylamino)ethyl)oxalamide.

Experimental Protocol (Hypothetical):

Dissolution: Dissolve N,N-diethylethylenediamine (2 equivalents) and a non-nucleophilic

base such as triethylamine (2.2 equivalents) in a suitable anhydrous solvent like

dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

Cooling: Cool the solution to 0°C in an ice bath.
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Addition of Oxalyl Chloride: Slowly add a solution of oxalyl chloride (1 equivalent) in the

same solvent to the cooled amine solution with vigorous stirring.

Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for several

hours until the reaction is complete (monitored by TLC or LC-MS).

Workup: Quench the reaction with water. Separate the organic layer, and wash it

successively with dilute aqueous acid, saturated aqueous sodium bicarbonate, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by recrystallization from a suitable solvent system or by

column chromatography on silica gel.

Biological and Chemical Properties
Anticancer and Antimicrobial Potential
While specific quantitative data such as IC50 or Minimum Inhibitory Concentration (MIC) values

for N1,N2-Bis(2-(diethylamino)ethyl)oxalamide are not available in the public domain, the

broader class of oxalamide derivatives has been investigated for such properties. Some

studies on other oxalamide derivatives have reported potential anticancer and antimicrobial

activities.[1][2] The proposed mechanism of action involves the diethylamino groups forming

hydrogen bonds and electrostatic interactions with biological targets.[2]

Coordination Chemistry
The presence of multiple nitrogen and oxygen atoms makes N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide an effective chelating ligand for various metal ions. It can form

stable complexes with metal ions, and this property is valuable in the study of metal-ligand

interactions which are crucial in many biological systems.[4]

Logical Relationship of Properties:

Caption: Interplay of structure and properties of the target molecule.

Future Directions
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The existing data on N1,N2-Bis(2-(diethylamino)ethyl)oxalamide suggests it is a compound

of interest for further research. Key areas for future investigation include:

Detailed Synthesis and Characterization: Development and publication of a detailed,

optimized synthesis protocol and full characterization of its physicochemical properties,

including solubility and pKa.

Quantitative Biological Evaluation: Systematic screening of the compound against a panel of

cancer cell lines and microbial strains to determine its IC50 and MIC values.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways through which this compound exerts its biological effects.

Coordination Chemistry Exploration: Synthesis and characterization of its metal complexes

and evaluation of their potential applications, for instance, as catalysts or therapeutic agents.

Conclusion
N1,N2-Bis(2-(diethylamino)ethyl)oxalamide presents a promising scaffold for further

investigation in medicinal and materials chemistry. This guide consolidates the currently

available information to provide a starting point for researchers. The lack of comprehensive

experimental data highlights the need for further studies to fully understand and exploit the

potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057869#n1-n2-bis-2-diethylamino-ethyl-oxalamide-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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